Cas no 1563496-00-3 (2-Butenoic acid, 4-(dipropylamino)-, ethyl ester)

• Product Name: 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester
• CAS No: 1563496-00-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5295803
• Update Time: 2025-10-31

2-Butenoic acid, 4-(dipropylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-4-(dipropylamino)but-2-enoate
• ethyl (E)-4-(dipropylamino)but-2-enoate
• 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester

• Inchi： 1S/C12H23NO2/c1-4-9-13(10-5-2)11-7-8-12(14)15-6-3/h7-8H,4-6,9-11H2,1-3H3/b8-7+
• InChI Key： ASTRXPXSZTXJQB-BQYQJAHWSA-N
• SMILES： O(CC)C(/C=C/CN(CCC)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 184
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester

Introduction to 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester (CAS No. 1563496-00-3)

2-Butenoic acid, 4-(dipropylamino)-, ethyl ester, with the chemical formula C₁₁H₂₁NO₂, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative exhibits a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of both a β-ketoester moiety and a dipropylamino substituent imparts distinct reactivity and biological properties, making it a valuable scaffold for medicinal chemists.

The compound is identified by the CAS number 1563496-00-3, which serves as a unique identifier in chemical databases and literature. This numbering system ensures precise referencing and facilitates the retrieval of relevant scientific information. The molecular structure of 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester features an ethyl ester group attached to the α-carbon of the butenoic acid backbone, while the 4-position is substituted with a dipropylamino group. Such structural features often contribute to enhanced solubility and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, the synthesis and functionalization of β-ketoesters have been extensively studied due to their role as key intermediates in organic transformations. The α,beta-unsaturated nature of the butenoic acid moiety allows for diverse reactions, including Michael additions, aldol condensations, and enolate-based couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for the development of novel therapeutic agents.

The dipropylamino group in 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester introduces basicity and potential hydrogen bonding capabilities, which can be exploited in designing ligands for enzyme inhibition or receptor binding studies. This feature makes the compound particularly relevant in the context of kinase inhibition and other enzyme-targeted therapies. Recent studies have highlighted the importance of such amine-substituted esters in modulating protein-protein interactions and improving drug-like properties.

From a synthetic chemistry perspective, 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester serves as an excellent precursor for further derivatization. The ethyl ester can be hydrolyzed to yield the corresponding carboxylic acid or converted into other functional groups via nucleophilic substitution or reduction reactions. These transformations open up avenues for creating libraries of compounds with tailored biological activities. For instance, modifications at the dipropylamino moiety could lead to enhanced selectivity or reduced toxicity profiles.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in bioactive molecules. While 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester itself may not be a drug candidate at this stage, its structural components suggest potential applications in scaffold hopping—a strategy used to optimize lead compounds by retaining key pharmacophoric elements while exploring new molecular frameworks.

In academic research, this compound has been employed as a building block in the synthesis of more complex molecules with potential therapeutic value. For example, its incorporation into peptidomimetics or small-molecule inhibitors has been explored as a means to enhance binding affinity and pharmacokinetic profiles. The versatility of 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester lies in its ability to serve as a versatile intermediate that can be modified through multiple synthetic pathways.

The use of computational methods has also played a significant role in understanding the reactivity and biological potential of this compound. Molecular modeling studies have predicted favorable interactions between 2-Butenoic acid, 4-(dipropylamino)-, ethyl ester and various biological targets. These predictions guide experimental efforts by highlighting key regions for functionalization or optimization.

In conclusion,2-Butenoic acid, 4-(dipropylamino)-, ethyl ester (CAS No. 1563496-00-3) represents a promising scaffold with applications spanning synthetic chemistry and drug discovery. Its unique structural features—combining an α,beta-unsaturated system with an amine-substituted ester—make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic methodologies and biological targets,this compound is poised to play an increasingly important role in pharmaceutical innovation.